2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N5O3S2/c1-26-8-7-23-16(25)15-14(11-4-2-3-5-12(11)20-15)22-18(23)28-10-13(24)21-17-19-6-9-27-17/h2-6,9,20H,7-8,10H2,1H3,(H,19,21,24)
• InChI Key: ZKGVWMLKWBMXCC-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=NC=CS4
• Molecular Formula: C18H17N5O3S2
• Molecular Weight: 415.5 g/mol

Description

2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N5O3S2 and its molecular weight is 415.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

Research shows that certain derivatives of 2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide have demonstrated promising antibacterial and antifungal activities. This includes a study which synthesized a series of these derivatives and found some of them to exhibit significant antimicrobial properties against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Structural Analysis

Crystal structure analysis of similar compounds has been conducted to understand their molecular conformation. This includes studies on the folding conformation of these compounds, which is stabilized by intramolecular hydrogen bonding, providing insights into their structural stability (Subasri et al., 2016).

Synthesis and Transformation

There is ongoing research into the synthesis and transformation of these compounds. For example, the action of bases on certain derivatives leads to the formation of pyridin-2(1H)-ones, which are of interest due to their chemical properties and potential applications in other reactions and transformations (Savchenko et al., 2020).

Cancer Research

Some derivatives have been tested for their anticancer activity. In one study, different aryloxy groups were attached to these compounds, and the anticancer activity of the synthesized compounds was tested on various cancer cell lines, with one compound showing significant cancer cell growth inhibition (Al-Sanea et al., 2020).